Cas no 1279719-01-5 (3-nitro-1H-Benz[g]indole)

• Product Name: 3-nitro-1H-Benz[g]indole
• CAS No: 1279719-01-5
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 1103965
• PubChem ID: 165359262
• Update Time: 2025-04-20

3-nitro-1H-Benz[g]indole Chemical and Physical Properties

Names and Identifiers

• 3-nitro-1H-Benz[g]indole
• 1279719-01-5
• DTXSID201313117

• Inchi： 1S/C12H8N2O2/c15-14(16)11-7-13-12-9-4-2-1-3-8(9)5-6-10(11)12/h1-7,13H
• InChI Key： UNEGZIARKUXMRZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CNC2C3C=CC=CC=3C=CC=21)=O

Computed Properties

• Exact Mass: 212.058577502g/mol
• Monoisotopic Mass: 212.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.6Ų